Methyl 3-[(2-fluorobenzoyl)amino]-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(2-fluorobenzoyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C13H10FNO3S/c1-18-13(17)11-10(6-7-19-11)15-12(16)8-4-2-3-5-9(8)14/h2-7H,1H3,(H,15,16)
• InChI Key: HDUAAFYMMMHQCX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C13H10FNO3S
• DSSTOX Substance ID: DTXSID601330212
• Molecular Weight: 279.29 g/mol
• Solubility: 1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 544700-17-6

Description

Molecular Structure Analysis

The molecular formula of “Methyl 3-[(2-fluorobenzoyl)amino]-2-thiophenecarboxylate” is C13H10FNO3S. The average mass is 279.287 Da and the monoisotopic mass is 279.036530 Da.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Related Compounds : Research on the synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of certain pharmaceuticals, showcases methods that could potentially apply to Methyl 3-[(2-fluorobenzoyl)amino]-2-thiophenecarboxylate. The study outlines a practical synthesis method highlighting the use of specific reagents and conditions that could be relevant for synthesizing structurally similar compounds (Qiu et al., 2009).

• Crystal Structures of Metal(II) Complexes : The evaluation of crystal structures of metal(II) 2-fluorobenzoate complexes with various N-donor ligands contributes to understanding the structural implications of substituents on benzene rings, which could be relevant for the design and application of this compound in material science or as ligands in coordination chemistry (Öztürkkan & Necefoğlu, 2022).

Potential Applications in Medicinal Chemistry

• Biological Activities of Related Structures : Studies on benzothiazole and urea derivatives show a broad spectrum of biological activities, which may hint at potential medicinal or pharmacological applications of this compound. The review covers synthetic methodologies and pharmacological activities, suggesting that similar compounds could serve as a basis for developing new therapeutic agents (Rosales-Hernández et al., 2022).

Potential Applications in Sensing and Material Science

• Luminescent Micelles for Sensing Applications : Nanostructured luminescent micelles are explored for their ability to act as sensors for nitroaromatic and nitramine explosives. The incorporation of specific luminescent tags into amphiphilic micelles suggests that this compound, if possessing fluorescent properties, could potentially be used in designing sensors for hazardous materials or in bioimaging applications (Paria et al., 2022).

Safety and Hazards

The safety data sheet for a similar compound, “Methyl 4-aminobenzoate”, indicates that it is a skin irritant, causes serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray.